Cas no 1807104-13-7 (2-Cyano-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1807104-13-7
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4876885
• Update Time: 2023-08-20

2-Cyano-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-7-5(2-15)16-3-4(9(12,13)14)6(7)8(10)11/h3,8H,1H3
• InChI Key： HWHLXJMYBFNPFP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9